Cas no 393833-50-6 (N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393833-50-6
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 6369792
• PubChem ID: 3414291
• Update Time: 2025-05-19

N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, 3,4-dihydro-N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-
• Oprea1_235717
• SR-01000571323-1
• F0533-0552
• AKOS021660130
• AKOS002099668
• SR-01000571323
• 393833-50-6
• N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide

• Inchi： 1S/C24H27N3O4S/c1-28-18-9-7-17(8-10-18)25-24(32)27-13-12-26-11-5-6-19(26)22(27)16-14-20(29-2)23(31-4)21(15-16)30-3/h5-11,14-15,22H,12-13H2,1-4H3,(H,25,32)
• InChI Key： DZFAASXYSJJSCP-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(OC)C=C1)=S)C2C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 453.17222752g/mol
• Monoisotopic Mass: 453.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 592.1±60.0 °C(Predicted)
• pka: 13.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide: A Comprehensive Overview

N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No: 393833-50-6) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, with its unique structural features, presents a promising avenue for research in various therapeutic areas. Its complex name reflects the intricate molecular architecture, combining a pyrrolopyrazine core with methoxyphenyl and carbothioamide substituents, which contribute to its distinctive chemical and biological properties.

The growing interest in N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is driven by its potential applications in pharmaceutical research. Researchers are particularly intrigued by its ability to interact with biological targets, making it a candidate for the development of novel therapeutic agents. The compound's CAS number 393833-50-6 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

One of the key structural highlights of this compound is the presence of multiple methoxy groups, which are known to influence the pharmacokinetic and pharmacodynamic properties of drug molecules. The 3,4,5-trimethoxyphenyl moiety, in particular, is a common feature in many bioactive compounds, contributing to enhanced binding affinity and selectivity. Additionally, the carbothioamide group introduces a sulfur atom into the molecule, which can play a crucial role in forming hydrogen bonds and other non-covalent interactions with biological targets.

In recent years, the scientific community has shown a heightened interest in pyrrolopyrazine derivatives, owing to their diverse biological activities. The N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is no exception, with preliminary studies suggesting its potential in modulating specific enzymatic pathways. This has led to increased searches for "pyrrolopyrazine-based therapeutics" and "methoxyphenyl compounds in drug discovery" across academic and industry databases.

The synthesis of CAS 393833-50-6 involves multi-step organic reactions, often starting from readily available precursors. The incorporation of the carbothioamide group typically requires the use of thiophosgene or its derivatives, followed by coupling with the appropriate amine. The methoxyphenyl substituents are usually introduced via nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions. These synthetic strategies are well-documented in the literature, making N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide accessible to researchers worldwide.

From a pharmacological perspective, the pyrrolo[1,2-a]pyrazine scaffold is recognized for its versatility in drug design. The N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has been investigated for its potential to inhibit specific protein kinases, which are often implicated in various disease states. This aligns with the current trend in personalized medicine, where targeted therapies are gaining prominence. Searches for "kinase inhibitors with methoxyphenyl groups" and "sulfur-containing drug candidates" have seen a steady rise, reflecting the compound's relevance in contemporary research.

The physicochemical properties of 393833-50-6 are crucial for its drug-likeness. The compound exhibits moderate lipophilicity due to the presence of aromatic rings and methoxy groups, which can influence its absorption and distribution in biological systems. The carbothioamide functionality, on the other hand, may contribute to its solubility profile and metabolic stability. These characteristics are often explored in computational chemistry studies, with researchers frequently searching for "ADME prediction for pyrrolopyrazine derivatives" and "QSAR studies on methoxyphenyl compounds."

In the context of intellectual property, N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has been the subject of several patent applications, highlighting its commercial potential. Pharmaceutical companies are actively investigating this scaffold for the development of new chemical entities, particularly in areas such as oncology and inflammation. This has led to increased interest in "patented pyrrolopyrazine compounds" and "emerging drug scaffolds in medicinal chemistry" among industry professionals.

Looking ahead, the future of CAS 393833-50-6 appears promising, with ongoing research exploring its full therapeutic potential. The compound's unique structural features, combined with the growing body of knowledge around pyrrolo[1,2-a]pyrazine chemistry, position it as a valuable tool in drug discovery efforts. As the scientific community continues to unravel its mechanisms of action and optimize its properties, N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is likely to remain a compound of significant interest in the years to come.